Cas no 776330-51-9 (3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid)

• Product Name: 3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid
• CAS No: 776330-51-9
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• MDL: MFCD05863634
• CID: 842120
• PubChem ID: 17039382
• Update Time: 2025-04-19

3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid
• 3-tert-butoxycarbonylamino-4-benzoylpyridine
• tert-butyl 4-benzoyl-3-pyridinylcarbamate
• MFCD05863634
• AB22650
• EN300-1286528
• 4-ethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• SCHEMBL6690527
• AKOS013462704
• 3-((tert-Butoxycarbonyl)amino)-4-ethylhexanoic acid
• 776330-51-9
• CS-0295936
• 3-{[(tert-butoxy)carbonyl]amino}-4-ethylhexanoic acid
• DTXSID10703772
• DB-204786
• 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-ethylhexanoic acid

• MDL： MFCD05863634
• Inchi： 1S/C13H25NO4/c1-6-9(7-2)10(8-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： XECWTCWVMZJZRC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17800
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 3.18150

3-tert-Butoxycarbonylamino-4-ethyl-hexanoic acid Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37